Cas no 36004-53-2 (1H-2-Benzazepine-1,3(2H)-dione, 4,5-dihydro-)

• Product Name: 1H-2-Benzazepine-1,3(2H)-dione, 4,5-dihydro-
• CAS No: 36004-53-2
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1475393
• Update Time: 2024-08-24

1H-2-Benzazepine-1,3(2H)-dione, 4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzazepine-1,3(2H)-dione, 4,5-dihydro-

• Inchi： 1S/C10H9NO2/c12-9-6-5-7-3-1-2-4-8(7)10(13)11-9/h1-4H,5-6H2,(H,11,12,13)
• InChI Key： BAJFIIDLKRVKOP-UHFFFAOYSA-N
• SMILES： N1C(=O)C2=CC=CC=C2CCC1=O

Computed Properties

• Exact Mass: 175.06337

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Melting Point: 103-105 °C
• Boiling Point: 383.5±35.0 °C(Predicted)
• PSA: 46.17
• pka: 10.22±0.20(Predicted)